Cas no 112675-66-8 (2-Pyrimidinamine, 4-(3-pyridinyl)-N-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Pyrimidinamine, 4-(3-pyridinyl)-N-[3-(trifluoromethyl)phenyl]-
• CAS No: 112675-66-8
• MF: C₁₆H₁₁F₃N₄
• MW: 316.280553102493
• CID: 1200710
• Update Time: 2024-08-05

2-Pyrimidinamine, 4-(3-pyridinyl)-N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(3-pyridinyl)-N-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H11F3N4/c17-16(18,19)12-4-1-5-13(9-12)22-15-21-8-6-14(23-15)11-3-2-7-20-10-11/h1-10H,(H,21,22,23)
• InChI Key： LSLRMXZLYAWFNK-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC(C(F)(F)F)=C2)=NC=CC(C2=CC=CN=C2)=N1

Computed Properties

• Exact Mass: 316.09373

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Melting Point: 170-171 °C(Solv: hexane (110-54-3))
• Boiling Point: 467.1±55.0 °C(Predicted)
• PSA: 50.7
• pka: 2.68±0.12(Predicted)